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Compound of Interest

Compound Name: NSC745885

Cat. No.: B1680396

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a
stock solution of the anti-tumor agent NSC745885 in dimethyl sulfoxide (DMSO). Adherence to
this protocol is crucial for ensuring the accuracy of experimental results and maintaining
laboratory safety.

Introduction

NSC745885 is a novel anti-tumor compound that has demonstrated selective toxicity against
various cancer cell lines.[1][2] It functions as a down-regulator of EZH2 through proteasome-
mediated degradation.[1] Accurate preparation of a stock solution is the first critical step in
conducting in vitro and in vivo studies to investigate its therapeutic potential. DMSO is a
common solvent for dissolving small molecules like NSC745885 for biological assays.

Quantitative Data Summary

The following table summarizes the key chemical and physical properties of NSC745885.
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Property Value Source
Molecular Weight 266.27 g/mol [3]
Chemical Formula C14HsN202S [3]

CAS Number 4219-52-7

Appearance Solid [3]
Purity >98% [3]
Recommended Solvent DMSO

In Vitro ICso 0.85 puM (SAS cells, 72h) [1]

Experimental Protocol: Preparation of a 10 mM
NSC745885 Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of NSC745885 in DMSO. This
concentration is a standard starting point for most in vitro cell-based assays.

Materials and Equipment
e NSC745885 powder

e Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)
e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

» Pipettes and sterile, filtered pipette tips

» Vortex mixer

o Personal Protective Equipment (PPE): lab coat, safety goggles, and chemical-resistant
gloves (nitrile gloves are a suitable option).

Safety Precautions
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o NSC745885 is a potent cytotoxic agent. Handle with extreme care in a designated area,
such as a chemical fume hood or a biological safety cabinet, to avoid inhalation of the
powder and skin contact.

o DMSO is a powerful solvent and can facilitate the absorption of chemicals through the skin.
Always wear appropriate PPE, especially gloves, when handling DMSO and solutions
containing it.

o Consult the Safety Data Sheet (SDS) for both NSC745885 and DMSO before starting the
procedure.

» Dispose of all contaminated materials (e.g., tubes, pipette tips) as hazardous waste
according to your institution's guidelines.

Step-by-Step Procedure

o Equilibrate Reagents: Allow the NSC745885 powder and DMSO to reach room temperature
before opening to prevent condensation of moisture.

» Weighing NSC745885:
o Tare a sterile microcentrifuge tube or amber glass vial on a calibrated analytical balance.

o Carefully weigh out the desired amount of NSC745885 powder. For example, to prepare 1
mL of a 10 mM stock solution, you will need 2.66 mg of NSC745885.

o Calculation:
= Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 266.27 g/mol x 1000 mg/g = 2.66 mg
 Dissolving in DMSO:

o Add the appropriate volume of DMSO to the vial containing the NSC745885 powder. For
the example above, add 1 mL of DMSO.

o Close the vial tightly.
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e Solubilization:
o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure that all the powder has completely dissolved and
the solution is clear. Gentle warming in a 37°C water bath can aid dissolution if necessary.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20
ML) in sterile microcentrifuge tubes.

o Store the aliquots at -20°C or -80°C for long-term storage. When stored properly, the stock
solution in DMSO should be stable for several months.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the known mechanism of action of NSC745885 and the
experimental workflow for preparing the stock solution.

Click to download full resolution via product page

Caption: Mechanism of NSC745885 inducing apoptosis.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1680396?utm_src=pdf-body
https://www.benchchem.com/product/b1680396?utm_src=pdf-body-img
https://www.benchchem.com/product/b1680396?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Weigh NSC745885 Powder

:

Add DMSO

:

Vortex to Dissolve

Storage

Aliquot into Single-Use Tubes

:

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for NSC745885 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation of NSC745885 Stock Solution in DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680396#how-to-prepare-nsc745885-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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